1-[(3-chloro-4-fluoro-1-benzothien-2-yl)carbonyl]-4-phenylpiperazine

• IUPAC Name: (3-chloro-4-fluoro-1-benzothiophen-2-yl)-(4-phenylpiperazin-1-yl)methanone
• InChI: InChI=1S/C19H16ClFN2OS/c20-17-16-14(21)7-4-8-15(16)25-18(17)19(24)23-11-9-22(10-12-23)13-5-2-1-3-6-13/h1-8H,9-12H2
• InChI Key: ZXUKXBMNQHYPCL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)C3=C(C4=C(C=CC=C4S3)F)Cl
• Molecular Formula: C19H16ClFN2OS
• Molecular Weight: 374.9 g/mol

Description

1-[(3-chloro-4-fluoro-1-benzothien-2-yl)carbonyl]-4-phenylpiperazine, also known as CFPT, is a chemical compound that has garnered attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-[(3-chloro-4-fluoro-1-benzothien-2-yl)carbonyl]-4-phenylpiperazine involves its binding to the dopamine transporter, which is responsible for the reuptake of dopamine from the synaptic cleft. By inhibiting the dopamine transporter, 1-[(3-chloro-4-fluoro-1-benzothien-2-yl)carbonyl]-4-phenylpiperazine increases the concentration of dopamine in the synaptic cleft, leading to increased dopamine signaling. This increased dopamine signaling has been implicated in the various effects of 1-[(3-chloro-4-fluoro-1-benzothien-2-yl)carbonyl]-4-phenylpiperazine such as its potential as an antidepressant and its inhibition of cancer cell growth.
Biochemical and Physiological Effects:
1-[(3-chloro-4-fluoro-1-benzothien-2-yl)carbonyl]-4-phenylpiperazine has been found to have various biochemical and physiological effects, including its inhibition of the dopamine transporter, its potential as an antidepressant, and its inhibition of cancer cell growth. In addition, 1-[(3-chloro-4-fluoro-1-benzothien-2-yl)carbonyl]-4-phenylpiperazine has been found to have low toxicity in vivo, indicating its potential as a safe and effective therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of 1-[(3-chloro-4-fluoro-1-benzothien-2-yl)carbonyl]-4-phenylpiperazine is its potency and selectivity as a dopamine transporter inhibitor, which makes it a useful tool for studying dopamine-related disorders and potential treatments. However, one limitation of 1-[(3-chloro-4-fluoro-1-benzothien-2-yl)carbonyl]-4-phenylpiperazine is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are many potential future directions for 1-[(3-chloro-4-fluoro-1-benzothien-2-yl)carbonyl]-4-phenylpiperazine research, including the development of new compounds based on 1-[(3-chloro-4-fluoro-1-benzothien-2-yl)carbonyl]-4-phenylpiperazine with improved pharmacological properties, the exploration of 1-[(3-chloro-4-fluoro-1-benzothien-2-yl)carbonyl]-4-phenylpiperazine's potential as an anticancer agent, and the investigation of 1-[(3-chloro-4-fluoro-1-benzothien-2-yl)carbonyl]-4-phenylpiperazine's effects on other neurotransmitter systems. In addition, further studies are needed to fully understand the biochemical and physiological effects of 1-[(3-chloro-4-fluoro-1-benzothien-2-yl)carbonyl]-4-phenylpiperazine and its potential as a therapeutic agent.

Scientific Research Applications

1-[(3-chloro-4-fluoro-1-benzothien-2-yl)carbonyl]-4-phenylpiperazine has been studied for its potential applications in various fields such as neuroscience, cancer research, and drug discovery. In neuroscience, 1-[(3-chloro-4-fluoro-1-benzothien-2-yl)carbonyl]-4-phenylpiperazine has been found to act as a potent and selective inhibitor of the dopamine transporter, which could lead to the development of new treatments for addiction and other dopamine-related disorders. In cancer research, 1-[(3-chloro-4-fluoro-1-benzothien-2-yl)carbonyl]-4-phenylpiperazine has been shown to inhibit the growth of various cancer cell lines, indicating its potential as an anticancer agent. In drug discovery, 1-[(3-chloro-4-fluoro-1-benzothien-2-yl)carbonyl]-4-phenylpiperazine has been used as a starting point for the development of new compounds with improved pharmacological properties.